Cas no 2168947-58-6 (4-amino-2-butyl-1H-imidazole-5-carboxylic acid)

• Product Name: 4-amino-2-butyl-1H-imidazole-5-carboxylic acid
• CAS No: 2168947-58-6
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 5154652
• PubChem ID: 154220574
• Update Time: 2025-05-23

4-amino-2-butyl-1H-imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylic acid, 5-amino-2-butyl-
• 4-amino-2-butyl-1H-imidazole-5-carboxylic acid

• Inchi： 1S/C8H13N3O2/c1-2-3-4-5-10-6(8(12)13)7(9)11-5/h2-4,9H2,1H3,(H,10,11)(H,12,13)
• InChI Key： CGTIFINXJXFSSG-UHFFFAOYSA-N
• SMILES： C1(CCCC)NC(N)=C(C(O)=O)N=1

Additional information on 4-amino-2-butyl-1H-imidazole-5-carboxylic acid

Recent Advances in the Study of 4-amino-2-butyl-1H-imidazole-5-carboxylic acid (CAS: 2168947-58-6)

The compound 4-amino-2-butyl-1H-imidazole-5-carboxylic acid (CAS: 2168947-58-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of 4-amino-2-butyl-1H-imidazole-5-carboxylic acid, which make it a promising candidate for the development of novel pharmaceuticals. The compound's imidazole core, coupled with its amino and carboxylic acid functional groups, allows for versatile interactions with biological targets. Researchers have explored its potential as a building block for the synthesis of more complex molecules with enhanced pharmacological properties.

One of the key advancements in the study of this compound is its role in the inhibition of specific enzymes involved in inflammatory pathways. Preliminary in vitro studies have demonstrated that derivatives of 4-amino-2-butyl-1H-imidazole-5-carboxylic acid exhibit potent inhibitory effects on enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are critical mediators of inflammation. These findings suggest potential applications in the treatment of inflammatory diseases, such as rheumatoid arthritis and asthma.

In addition to its anti-inflammatory properties, recent research has also investigated the compound's potential as an antimicrobial agent. Studies have shown that 4-amino-2-butyl-1H-imidazole-5-carboxylic acid and its derivatives exhibit activity against a range of bacterial and fungal pathogens. This has led to increased interest in its use as a scaffold for the development of new antibiotics, particularly in light of the growing problem of antimicrobial resistance.

The synthesis of 4-amino-2-butyl-1H-imidazole-5-carboxylic acid has also been a focus of recent research. Novel synthetic routes have been developed to improve the yield and purity of the compound, making it more accessible for further study and application. These advancements in synthetic chemistry are expected to facilitate the exploration of its full therapeutic potential.

In conclusion, the compound 4-amino-2-butyl-1H-imidazole-5-carboxylic acid (CAS: 2168947-58-6) represents a promising area of research in chemical biology and medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for the development of new therapeutic agents. Future studies are expected to further elucidate its mechanisms of action and explore its potential in clinical applications.